6-Cyclopropyl-5-fluoronicotinic acid

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 6-cyclopropyl-5-fluoropyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8FNO2/c10-7-3-6(9(12)13)4-11-8(7)5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: ZFIJZIPIAFZDTA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=C(C=N2)C(=O)O)F

Description

6-Cyclopropyl-5-fluoronicotinic acid is a pyridine derivative featuring a carboxylic acid group at position 3, a cyclopropyl substituent at position 6, and a fluorine atom at position 3. The cyclopropyl group contributes to metabolic stability and lipophilicity, while the fluorine atom enhances electronegativity and influences binding interactions in biological systems. This compound is of interest in medicinal chemistry, particularly as a precursor for kinase inhibitors or antiviral agents, owing to its structural rigidity and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyclopropyl-5-fluoro-3-pyridinecarboxylic acid typically involves the introduction of the cyclopropyl and fluorine groups onto the pyridine ring. One common method is the halogenation of a pyridine derivative followed by cyclopropylation. For instance, starting with 2,6-dichloro-5-fluoropyridine-3-carboxylic acid, the cyclopropyl group can be introduced through a nucleophilic substitution reaction using cyclopropylamine under controlled conditions .

Industrial Production Methods

In an industrial setting, the production of 6-Cyclopropyl-5-fluoro-3-pyridinecarboxylic acid may involve large-scale halogenation and cyclopropylation processes. These methods are optimized for high yield and purity, often employing catalysts and specific reaction conditions to ensure efficient production. The use of continuous flow reactors and automated systems can further enhance the scalability and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

6-Cyclopropyl-5-fluoro-3-pyridinecarboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other higher oxidation state derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The fluorine atom and cyclopropyl group can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like amines and alkoxides can be employed under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylate salts or esters, while reduction can produce alcohols or amines. Substitution reactions can lead to a variety of functionalized pyridine derivatives.

Scientific Research Applications

6-Cyclopropyl-5-fluoro-3-pyridinecarboxylic acid has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in studies involving enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 6-Cyclopropyl-5-fluoro-3-pyridinecarboxylic acid involves its interaction with molecular targets such as enzymes and receptors. The cyclopropyl and fluorine groups contribute to its binding affinity and specificity. The compound may inhibit enzyme activity by occupying the active site or modulating receptor function through allosteric interactions. These effects are mediated through specific molecular pathways, which are the focus of ongoing research.

Comparison with Similar Compounds

6-(Cyclopropylmethoxy)nicotinic Acid

Structure : Position 6 contains a cyclopropylmethoxy group (ether-linked cyclopropyl), while position 5 lacks a fluorine atom.
Key Differences :

• The cyclopropylmethoxy group introduces an oxygen atom, increasing polarity compared to the cyclopropyl group in the target compound.
• Hypothesized Impact:
• Higher solubility due to the ether group but reduced membrane permeability compared to the non-polar cyclopropyl substituent.
• Lower metabolic stability than 6-cyclopropyl-5-fluoronicotinic acid, as ethers are more susceptible to oxidative degradation than cyclopropyl groups .

6-Amino-5-[(4-fluorophenyl)sulfonyl]-2-hydroxynicotinonitrile

Structure: Features an amino group at position 6, a 4-fluorophenylsulfonyl group at position 5, and a nitrile at position 3. Key Differences:

• The sulfonyl group is a strong electron-withdrawing substituent, contrasting with the fluorine atom in the target compound.
• Hypothesized Impact:
• Reduced solubility in aqueous media compared to the carboxylic acid-containing target compound .

Data Table: Substituent Effects Comparison

Compound	Position 6 Substituent	Position 5 Substituent	Position 3 Group	Key Properties Hypothesized
6-Cyclopropyl-5-fluoronicotinic acid	Cyclopropyl	Fluorine	Carboxylic acid	High lipophilicity, metabolic stability
6-(Cyclopropylmethoxy)nicotinic acid	Cyclopropylmethoxy	None	Carboxylic acid	Increased polarity, moderate stability
6-Amino-5-[(4-fluorophenyl)sulfonyl]-...	Amino	4-Fluorophenylsulfonyl	Nitrile	Electron-deficient ring, low solubility

Research Findings and Implications

• Cyclopropyl vs. Cyclopropylmethoxy : Cyclopropyl groups enhance lipophilicity and resistance to oxidative metabolism, making 6-cyclopropyl-5-fluoronicotinic acid more suitable for central nervous system targets than its methoxy analog .
• Fluorine vs.
• Carboxylic Acid vs. Nitrile : The carboxylic acid group enables salt formation (improving solubility) and hydrogen bonding, critical for interactions with biological targets, unlike the nitrile group, which primarily serves as a bioisostere.

Notes on Limitations and Sources

• Supplier listings (e.g., AC1Q73Z1, ZINC4002835) suggest commercial availability of analogs, indicating their relevance in pharmaceutical research .
• Further experimental studies (e.g., logP measurements, enzymatic assays) are required to validate these hypotheses.